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Compound of Interest

Compound Name: (4-Aminophenyl)(phenyl)methanol
CAS No.: 25782-57-4
Cat. No.: B1267711

Get Quote

CAS Number: 25782-57-4 Synonyms: 4-Aminobenzhydrol; 4-Amino-

-phenylbenzyl alcohol; (4-Aminophenyl)(phenyl)carbinol.[1] Version: 2.0 (Scientific Release)

Executive Summary

(4-Aminophenyl)(phenyl)methanol is a bifunctional aromatic intermediate containing a
primary aniline amine and a secondary benzylic alcohol. It serves as a critical scaffold in the
synthesis of antihistamines, dyes, and photo-responsive polymers.

Critical Handling Directive: The compound exhibits dual-instability modes:

o Oxidative Dehydrogenation: The benzylic alcohol moiety is prone to oxidation, converting the
compound into 4-aminobenzophenone (CAS 1137-41-3).

e Photo-Oxidation: The aniline moiety is sensitive to light and atmospheric oxygen, leading to
N-oxide formation and "browning" of the solid.

Immediate Action: Store under inert atmosphere (Argon/Nitrogen) at 2—8°C immediately upon
receipt.
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Physicochemical Profile & Identity

Data aggregated from predicted models and structural analog analysis.

Property Specification / Value

Technical Context

Molecular Formula

Bifunctional: Amine (Basic) +
Alcohol (Neutral)

Molecular Weight 199.25 g/mol

Off-white to pale yellow
Appearance

Darkens to brown/orange upon

powder oxidation.
Sharp range indicates purity;
Melting Point 118-122°C (Predicted) broadening suggests ketone
formation.
Insoluble in water. Do not use
B DMSO, Methanol, Ethanol,
Solubility aqueous buffers for stock
Ethyl Acetate i
solutions.
) o Weak base; forms salts with
pKa (Amine) ~4.6 (Aniline-like) ) )
strong mineral acids.
Lipophilic; readily penetrates
LogP ~2.1 Pop yP

dermal barriers.

Hazard Identification & Toxicology (SAR

Assessment)

Note: Specific toxicological data for CAS 25782-57-4 is limited. The following assessment
utilizes Structure-Activity Relationship (SAR) logic based on the structural analogs 4-

Aminobenzophenone and Aniline.

GHS Classification (Conservative Approach)
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Hazard Class Category Hazard Statement
Acute Toxicity (Oral) Cat4 H302: Harmful if swallowed.
) ) o H315: Causes skin irritation.[2]

Skin Corrosion/Irritation Cat 2

[31[4]

o H319: Causes serious eye

Eye Damage/Irritation Cat 2A o

irritation.[2][3][4]

) H335: May cause respiratory

STOT - Single Exposure Cat3 o

irritation.[2][3][4]

H341: Suspected of causing
Germ Cell Mutagenicity Suspected genetic defects (Aniline

derivative).

Mechanism of Toxicity

» Methemoglobinemia Risk: Like many aromatic amines, metabolic N-hydroxylation can lead
to hemotoxic effects (cyanosis) upon significant exposure.

o Genotoxicity: The primary aromatic amine moiety raises concerns for potential DNA
intercalation or adduct formation after metabolic activation.

Storage & Stability Protocol

To prevent the formation of the ketone impurity (4-aminobenzophenone), strict environmental

exclusion is required.

Degradation Pathways

The following diagram illustrates the critical degradation pathways that storage protocols must
prevent.
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Figure 1: Primary degradation pathways. Red arrows indicate critical oxidative risks requiring
inert gas storage.

Storage Specifications

o Temperature: Refrigerate at 2°C to 8°C. (Freezing at -20°C is acceptable for long-term >6
months).

o Atmosphere:Argon or Nitrogen overlay is mandatory. The benzylic hydrogen is susceptible to
abstraction by radical species in air.

» Container: Amber glass vials with Teflon-lined caps. Avoid plastics for long-term storage to
prevent leaching or gas permeability.

» Desiccation: Store in a secondary container (desiccator) to prevent hydrolytic clumping,
though hydrolysis is less of a risk than oxidation.

Handling & Experimental Workflow
Engineering Controls vs. PPE

e Primary Barrier: All weighing and dispensing must occur inside a Chemical Fume Hood.
e Glove Selection:

o Recommended: Nitrile (Double gloving recommended, 0.11 mm minimum thickness).
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o Avoid: Latex (Poor resistance to aromatic amines).

o Respiratory: If handling >10g or generating dust outside a hood, use a P3/N95 particulate
respirator.

Solubilization Protocol

When preparing stock solutions for biological assays or synthesis:

e Solvent Choice: DMSO (Dimethyl sulfoxide) is the preferred solvent for stock solutions (up to
100 mM).

 Acidification: If aqueous solubility is required, the compound can be converted to its
hydrochloride salt by adding 1.0 equivalent of HCI, significantly increasing water solubility.

 Stability in Solution:
o DMSO Stock: Stable for ~1 month at -20°C.

o Agueous/Media: Unstable. Prepare fresh immediately before use. The amine can oxidize
rapidly in pH > 7 buffers exposed to air.

"Receipt to Storage" Workflow

Follow this logic to ensure chain-of-custody and compound integrity.
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Figure 2: Standard Operating Procedure (SOP) for compound intake to minimize freeze-thaw
cycles and oxidative exposure.

Emergency Response & Waste Disposal
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Spill Cleanup (Solid)

o Evacuate: Clear the immediate area of non-essential personnel.
o PPE: Don Nitrile gloves, lab coat, and safety goggles.

o Containment: Cover the spill with a damp paper towel (to prevent dust generation) or use an
inert absorbent (Vermiculite).

e Solvent Wash: After solid removal, wipe the surface with Ethanol followed by soap and water.
Do not use bleach immediately, as it may react vigorously with the amine.

First Aid

e Eye Contact: Rinse cautiously with water for 15 minutes. Do not rub. The amine is a potential
sensitizer.

» Skin Contact: Wash with soap and water.[3][4][5][6] Monitor for signs of cyanosis (blue
lips/fingernails) which indicate absorption and methemoglobinemia.

Waste Disposal[6]

 Classification: Hazardous Chemical Waste (Toxic/Irritant).

e Stream: Segregate into "Solid Organic Waste" or "Non-Halogenated Solvent Waste" (if in
solution).

e Prohibition: Never dispose of down the drain. The compound is toxic to aquatic life (Category
2/3 aquatic toxicity predicted for anilines).
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¢ Occupational Safety and Health Administration (OSHA).Occupational Health Guideline for
Aniline (Homolog Reference). CDC/NIOSH. [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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